Cas no 1344249-00-8 (3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one)

• Product Name: 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one
• CAS No: 1344249-00-8
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• MDL: MFCD20285092
• CID: 4591033
• PubChem ID: 64264823
• Update Time: 2025-06-13

3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-aminophenyl)sulfanyl]-1-methylpyrrolidin-2-one
• 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one

• MDL： MFCD20285092
• Inchi： 1S/C11H14N2OS/c1-13-7-6-10(11(13)14)15-9-5-3-2-4-8(9)12/h2-5,10H,6-7,12H2,1H3
• InChI Key： DSNLTYYRSDNQHU-UHFFFAOYSA-N
• SMILES： N1(C)CCC(SC2=CC=CC=C2N)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one

Research Briefing on 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one (CAS: 1344249-00-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one (CAS: 1344249-00-8), a molecule of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. The compound's unique structural features, including the presence of an aminophenyl sulfanyl group and a methylpyrrolidinone moiety, contribute to its diverse pharmacological properties.

Recent investigations have focused on the synthesis and optimization of 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one, aiming to improve its yield, purity, and scalability for industrial applications. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and green chemistry approaches, have been employed to achieve these goals. Furthermore, computational studies have provided insights into the compound's molecular interactions and binding affinities, which are critical for its potential therapeutic applications.

One of the most promising areas of research involves the evaluation of 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one as a potential inhibitor of specific enzymatic targets. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating key biological pathways, particularly those involved in inflammatory and neurodegenerative diseases. These findings suggest that the compound could serve as a lead molecule for the development of new drugs targeting these conditions.

In addition to its therapeutic potential, recent studies have explored the compound's pharmacokinetic and toxicological profiles. Understanding these aspects is crucial for its further development as a drug candidate. Data from preclinical studies indicate favorable absorption and distribution properties, although further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

The broader implications of these findings extend to the field of medicinal chemistry, where 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one serves as a valuable scaffold for the design of structurally related compounds. Researchers are actively investigating modifications to its core structure to enhance its biological activity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 3-(2-aminophenyl)sulfanyl-1-methylpyrrolidin-2-one (CAS: 1344249-00-8) represents a promising area of research with significant potential for therapeutic innovation. Continued exploration of its synthetic routes, biological activities, and pharmacokinetic properties will be essential for realizing its full potential in the pharmaceutical industry. This briefing underscores the importance of interdisciplinary collaboration and advanced research methodologies in advancing the field of chemical biology and drug discovery.